Cas no 13886-99-2 (9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-)

9-Phosphabicyclo[4.2.1]nonane,9-eicosyl- structure
13886-99-2 structure
Product Name:9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-
CAS No:13886-99-2
MF:C28H55P
MW:422.710069894791
CID:120006
PubChem ID:117170
Update Time:2025-04-18

9-Phosphabicyclo[4.2.1]nonane,9-eicosyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-
    • 9-icosyl-9-phosphabicyclo[4.2.1]nonane
    • 9-Eicosyl-9-phosphabicyclo(4.2.1)nonane
    • 9-Icosyl-9-phosphabicyclo(4.2.1)nonane
    • 9-Phosphabicyclo(4.2.1)nonane, 9-eicosyl-
    • HISHICOLIN EPN
    • 9-eicosyl-9-Phosphabicyclo[4.2.1]nonane
    • 9-Eicocyl-9-phosphabicyclononane [3.3.1] and [4.2.1]
    • 9-Phosphabicyclo[4.2.1]nonane, 9-eicosyl-
    • W-110358
    • SCHEMBL317048
    • DTXSID50864452
    • 13886-99-2
    • EINECS 237-651-7
    • NS00008658
    • Inchi: 1S/C28H55P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26-29-27-22-19-20-23-28(29)25-24-27/h27-28H,2-26H2,1H3
    • InChI Key: UNOOEFGBOLKBFW-UHFFFAOYSA-N
    • SMILES: P1(CCCCCCCCCCCCCCCCCCCC)C2CCCCC1CC2

Computed Properties

  • Exact Mass: 422.40445
  • Monoisotopic Mass: 422.404
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 19
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 507.2°Cat760mmHg
  • Flash Point: 276.7°C
  • PSA: 0
  • LogP: 10.61500
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